Cas no 313678-93-2 (2-HYDROXY-3-IODO-5-METHYLPYRIDINE)

• Product Name: 2-HYDROXY-3-IODO-5-METHYLPYRIDINE
• CAS No: 313678-93-2
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD09037469
• CID: 92709
• PubChem ID: 42553066
• Update Time: 2025-05-27

2-HYDROXY-3-IODO-5-METHYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methylpyridin-2(1H)-one
• 2-Hydroxy-3-iodo-5-methylpyridine
• 2(1H)-Pyridinone, 3-iodo-5-methyl-
• 2-Iodo-5-methylpyridin-2-ol
• 3-iodo-5-methyl-1H-pyridin-2-one
• 3-Iodo-5-methylpyridin-2-ol
• 313678-93-2
• FT-0681658
• 3-Iodo-5-methyl-2(1H)pyridone
• SY284499
• MFCD09037469
• DTXSID00654784
• SB55101
• CS-0132111
• BS-2053
• AC-27534
• A875925
• I11343
• EN300-314698
• SCHEMBL7919457
• SCHEMBL13964265
• AKOS022178201
• 3-Iodo-5-methylpyridin-2-ol, AldrichCPR
• AKOS015853938
• 2-Hydroxy-3-Iodo-5-Picoline
• 2-HYDROXY-3-IODO-5-METHYLPYRIDINE

• MDL： MFCD09037469
• Inchi： 1S/C6H6INO/c1-4-2-5(7)6(9)8-3-4/h2-3H,1H3,(H,8,9)
• InChI Key： ASWXKNUHPBTHJI-UHFFFAOYSA-N
• SMILES： IC1C(NC=C(C)C=1)=O

Computed Properties

• Exact Mass: 234.94900
• Monoisotopic Mass: 234.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.967
• Melting Point: 190-193°C
• Boiling Point: 295.8°Cat760mmHg
• Flash Point: 132.7°C
• Refractive Index: 1.657
• Solubility: Soluble in dimethyl sulfoxide.
• PSA: 33.12000
• LogP: 1.70020
• Solubility: Not determined
• Sensitiveness: Light Sensitive

2-HYDROXY-3-IODO-5-METHYLPYRIDINE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-HYDROXY-3-IODO-5-METHYLPYRIDINE

Recent Advances in the Study of 2-HYDROXY-3-IODO-5-METHYLPYRIDINE (CAS: 313678-93-2) and Its Applications in Chemical Biology and Pharmaceutical Research

2-HYDROXY-3-IODO-5-METHYLPYRIDINE (CAS: 313678-93-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules and as a potential therapeutic agent.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-HYDROXY-3-IODO-5-METHYLPYRIDINE, highlighting its efficiency as an intermediate in the synthesis of pyridine-based pharmaceuticals. The researchers employed a novel iodination method that improved yield and purity, making it a more viable option for large-scale production. This advancement is particularly relevant for the development of antiviral and anticancer agents where pyridine derivatives play a crucial role.

In another recent investigation, the compound's biological activity was evaluated against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated moderate cytotoxicity against certain types of cancer cells, suggesting its potential as a lead compound for further optimization. The study also proposed a mechanism of action involving the inhibition of key enzymatic pathways, which could be leveraged for targeted therapy development.

Furthermore, 2-HYDROXY-3-IODO-5-METHYLPYRIDINE has been utilized in the development of novel imaging agents. A 2024 study in Chemical Communications reported its incorporation into a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe exhibited high sensitivity and selectivity, making it a valuable tool for studying oxidative stress-related diseases and screening potential antioxidant drugs.

The compound's versatility is also evident in its use as a ligand in metal-catalyzed reactions. Recent research in Organometallics demonstrated its effectiveness in palladium-catalyzed cross-coupling reactions, which are fundamental to constructing complex molecular architectures in pharmaceutical synthesis. This application underscores the compound's importance in modern synthetic chemistry methodologies.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetic properties and potential toxicity profiles. Current research efforts are directed toward addressing these gaps, with particular emphasis on structure-activity relationship studies to optimize its therapeutic potential while minimizing adverse effects.

In conclusion, 2-HYDROXY-3-IODO-5-METHYLPYRIDINE (CAS: 313678-93-2) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical applications. Ongoing research continues to uncover new aspects of its chemistry and biological activity, positioning it as a valuable asset in drug discovery and development pipelines. Future studies will likely focus on expanding its therapeutic applications and improving synthetic methodologies for broader utilization in the pharmaceutical industry.